Cas no 2138016-30-3 (4-(2-ethoxyethyl)-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride)

• Product Name: 4-(2-ethoxyethyl)-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride
• CAS No: 2138016-30-3
• MF: C₉H₁₆ClN₃O₃S
• MW: 281.75963973999
• CID: 6333525
• PubChem ID: 165487972
• Update Time: 2025-05-19

4-(2-ethoxyethyl)-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2138016-30-3
• 4-(2-ethoxyethyl)-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride
• EN300-782700

• Inchi： 1S/C9H16ClN3O3S/c1-4-16-6-5-13-8(7(2)3)11-12-9(13)17(10,14)15/h7H,4-6H2,1-3H3
• InChI Key： ZPSACGDMQCSGCR-UHFFFAOYSA-N
• SMILES： ClS(C1=NN=C(C(C)C)N1CCOCC)(=O)=O

Computed Properties

• Exact Mass: 281.0600902g/mol
• Monoisotopic Mass: 281.0600902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 82.5Ų

Additional information on 4-(2-ethoxyethyl)-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride

Comprehensive Introduction to 4-(2-ethoxyethyl)-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 2138016-30-3)

4-(2-ethoxyethyl)-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 2138016-30-3) is a specialized sulfonyl chloride derivative with a unique triazole backbone. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential applications in drug discovery and crop protection. Its molecular structure combines an ethoxyethyl side chain with an isopropyl group, offering a balance of lipophilicity and reactivity that makes it valuable for synthetic chemistry.

In recent years, the demand for triazole-based compounds has surged, driven by their role in developing small-molecule inhibitors and bioconjugation tools. Researchers frequently search for "sulfonyl chloride applications" or "triazole derivatives in drug design," reflecting the growing interest in this chemical space. The CAS No. 2138016-30-3 is particularly notable for its potential in creating targeted therapeutics, such as kinase inhibitors or antimicrobial agents, aligning with trends in precision medicine.

The compound's sulfonyl chloride moiety enables efficient amide bond formation, a critical step in peptide synthesis and proteomics research. This feature has made it a subject of studies exploring "click chemistry" and "high-throughput screening." Its ethoxyethyl side chain enhances solubility in organic solvents, addressing common challenges in heterocyclic chemistry. Laboratories focusing on structure-activity relationship (SAR) optimization often prioritize such modular building blocks.

From an industrial perspective, 4-(2-ethoxyethyl)-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride is synthesized under controlled conditions to ensure high purity for API intermediates. Quality control protocols emphasize HPLC and NMR characterization, topics frequently queried as "analytical methods for sulfonyl chlorides." The compound's stability profile and storage requirements (typically under inert atmospheres) are also key considerations for end-users.

Emerging applications in material science, such as polymer crosslinking or surface functionalization, further expand its utility. Discussions around "green chemistry alternatives" have prompted investigations into solvent-free reactions using this reagent. As regulatory landscapes evolve, compliance with REACH and other standards remains a priority for manufacturers and distributors of CAS No. 2138016-30-3.

In summary, this triazole-sulfonyl chloride hybrid represents a convergence of synthetic accessibility and functional diversity. Its relevance to biomedical research, agrochemical innovation, and advanced materials ensures sustained scientific and commercial interest, positioning it as a noteworthy compound in modern chemical libraries.